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Compound of Interest

Compound Name: CP 122721 hydrochloride

CAS No.: 145877-52-7

Cat. No.: B1652521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP 122721 hydrochloride is a potent and selective non-peptide antagonist of the neurokinin 1

(NK1) receptor, a member of the G protein-coupled receptor family. It exhibits high affinity for

the human NK1 receptor, with a pIC50 of 9.8.[1] By blocking the action of Substance P, the

natural ligand for the NK1 receptor, CP 122721 has shown potential therapeutic effects,

including anxiolytic and antidepressant-like activities.[2] These application notes provide

detailed protocols for the preparation and storage of CP 122721 hydrochloride solutions to

ensure experimental consistency and accuracy.

Chemical Properties
A summary of the key chemical properties of CP 122721 hydrochloride is presented in the

table below.
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Property Value

Molecular Formula C₂₀H₂₃F₃N₂O₂ · 2HCl

Molecular Weight 453.33 g/mol

CAS Number 145877-52-7

Appearance Solid Powder

Purity ≥98% (HPLC)

Solution Preparation
Solubility Data

CP 122721 hydrochloride is soluble in both aqueous and organic solvents. The following table

summarizes its solubility.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 45.33 100

DMSO 45.33 100

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP 122721
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

CP 122721 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance
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Vortex mixer

Procedure:

Equilibrate: Allow the vial of CP 122721 hydrochloride powder to reach room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of the compound. For 1 mL of a 10 mM

stock solution, weigh 4.53 mg of CP 122721 hydrochloride.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM

solution, add 1 mL of DMSO to 4.53 mg of the compound.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) can aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C.

Solution Stability and Storage
While specific long-term stability data for CP 122721 hydrochloride in solution is not

extensively published, the following recommendations are based on general best practices for

small molecule inhibitors.

Storage Condition Solvent
Recommended
Duration

Notes

-20°C DMSO or Water Up to 1 month

Aliquoting is highly

recommended to

avoid freeze-thaw

cycles.

-80°C DMSO or Water Up to 6 months
Preferred for longer-

term storage.
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Important Considerations:

Freeze-Thaw Cycles: Repeated freezing and thawing can lead to compound degradation

and should be avoided. Aliquoting the stock solution is crucial.

Light Sensitivity: As a general precaution, protect solutions of CP 122721 hydrochloride
from direct light by using amber vials or by wrapping the tubes in foil.

Working Solutions: Prepare working solutions fresh from the stock solution for each

experiment. When diluting a DMSO stock solution into an aqueous buffer or cell culture

medium, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-

induced cellular toxicity.

Mechanism of Action and Signaling Pathway
CP 122721 is a selective antagonist of the Neurokinin 1 Receptor (NK1R), which is a G-protein

coupled receptor (GPCR). The endogenous ligand for NK1R is Substance P. The binding of

Substance P to NK1R activates Gq/11, leading to the activation of Phospholipase C (PLC).

PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate

(IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, and DAG

activates Protein Kinase C (PKC), leading to various downstream cellular responses. CP

122721 blocks this cascade by preventing Substance P from binding to the NK1 receptor.
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CP 122721 blocks the Substance P/NK1R signaling pathway.
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Experimental Workflow: Solution Preparation and
Use
The following diagram outlines a typical workflow for the preparation and use of CP 122721
hydrochloride solutions in a research setting.
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Workflow for preparing and using CP 122721 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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